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Compound of Interest

Compound Name: Penconazol Hydroxide

Cat. No.: B15292639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive details on the use of Penconazol Hydroxide
(PEN-OH) as a reference standard in analytical and toxicological studies. Penconazol is a

systemic triazole fungicide used to control powdery mildew on various crops.[1][2]

Understanding its metabolism and quantifying its metabolites are crucial for assessing human

exposure, environmental fate, and potential toxicity. The primary metabolite in humans is a

monohydroxylated derivative, herein referred to as Penconazol Hydroxide (PEN-OH), making

it an essential biomarker for exposure studies.[3][4]

Penconazol Hydroxide: Properties and Significance
Penconazol Hydroxide is the major metabolite of Penconazol, formed through oxidation.[3][4]

In human metabolism, it is found in both free and glucuronide conjugate forms, with the

conjugated form being predominant.[3][4] Due to its prevalence, PEN-OH is the recommended

biomarker for monitoring human exposure to Penconazol.[3][4]

Chemical Information (Penconazol - Parent Compound):

IUPAC Name: 1-[2-(2,4-dichloro-β-propylphenethyl)]-1H-1,2,4-triazole[1]

CAS Number: 66246-88-6[1]

Molecular Formula: C₁₃H₁₅Cl₂N₃
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Molecular Weight: 284.19 g/mol

Note on Reference Standard Availability: A commercially available reference standard explicitly

named "Penconazol Hydroxide" may be difficult to source. Researchers may need to:

Synthesize the standard in-house.

Source it from specialized chemical suppliers who may list it under a more specific chemical

name (e.g., indicating the position of the hydroxyl group on the alkyl chain).

Use a certified reference material of the parent compound, Penconazol, and identify the

metabolite peak based on its mass-to-charge ratio in mass spectrometry.

Data Presentation: Analytical Method Performance
The following table summarizes typical performance data for the analysis of Penconazol and its

metabolites using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a

common analytical technique for this purpose.[5][6]
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Analyte Matrix Method
LOQ
(mg/kg)

Recovery
(%)

Reference

Penconazol Fruits
GC-

ECD/NPD
0.01–0.02

63 (grape &

apple)
[5]

Penconazol
Various Plant

Matrices
LC-MS/MS 0.01 Not Specified [5]

Penconazol Milk
GC-

ECD/NPD
0.01 Not Specified [5]

Penconazol
Animal

Tissues

GC-

ECD/NPD
0.05 39-83 [5]

Penconazol

Enantiomers
Vegetables LC-MS/MS

2.5-250.0

ng/mL
Not Specified [7]

Penconazol

Hydroxide

(PEN-OH)

Human Urine LC-MS/MS

230-460 µg/L

(range of

detected

levels)

Not Specified [3][4]

Penconazol

Carboxylic

Acid (PEN-

COOH)

Human Urine LC-MS/MS

5.2-16.7 µg/L

(range of

detected

levels)

Not Specified [3][4]

Experimental Protocols
This protocol is adapted from methodologies described for the analysis of Penconazol

metabolites in human urine.[3][4]

Objective: To quantify the concentration of Penconazol Hydroxide (PEN-OH) in human urine

samples using LC-MS/MS.

Materials:

Penconazol Hydroxide reference standard
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Deuterated Penconazol (internal standard)

β-glucuronidase

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Urine samples

LC-MS/MS system with electrospray ionization (ESI) source

Procedure:

Sample Preparation: a. Thaw frozen urine samples at room temperature. b. To 1 mL of urine,

add an internal standard solution (e.g., deuterated Penconazol). c. Add β-glucuronidase

solution to hydrolyze the glucuronide conjugates of PEN-OH. d. Incubate the samples as per

the enzyme manufacturer's instructions (e.g., 37°C for 2-4 hours). e. After incubation, stop

the enzymatic reaction by adding a strong acid or by protein precipitation with a solvent like

acetonitrile. f. Centrifuge the samples to pellet any precipitate. g. Transfer the supernatant to

an autosampler vial for analysis.

LC-MS/MS Analysis: a. Liquid Chromatography (LC) Conditions:

Column: A suitable reversed-phase column (e.g., C18).
Mobile Phase: A gradient of methanol and water, both containing a small amount of formic
acid (e.g., 0.1%).
Flow Rate: A typical flow rate for analytical LC columns (e.g., 0.2-0.5 mL/min).
Injection Volume: 5-10 µL. b. Mass Spectrometry (MS) Conditions:
Ionization Mode: Positive Electrospray Ionization (ESI+).
Detection Mode: Multiple Reaction Monitoring (MRM).
MRM Transitions:
Identify the precursor ion (protonated molecular ion) for PEN-OH.
Identify the most abundant and specific product ions. A common product ion for triazole
fungicides is the protonated triazole moiety.[3][4]
Monitor at least two transitions for confirmation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/27268969/
https://pubs.acs.org/doi/abs/10.1021/acs.chemrestox.6b00149
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Optimize cone voltage and collision energy for each transition to maximize signal intensity.

Quantification: a. Prepare a calibration curve using the Penconazol Hydroxide reference

standard at various concentrations. b. Plot the ratio of the analyte peak area to the internal

standard peak area against the concentration. c. Use the calibration curve to determine the

concentration of PEN-OH in the unknown urine samples.

Visualizations
Penconazol is a sterol demethylation inhibitor (DMI) fungicide.[8] It targets the C14-

demethylase enzyme, which is crucial for the biosynthesis of ergosterol, a vital component of

fungal cell membranes.[8]

Fungal Cell
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Caption: Penconazol's mode of action in fungi.

The following diagram illustrates the workflow for the quantification of Penconazol Hydroxide
in biological samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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